Cas no 2229222-89-1 ((2-ethenyl-1,3-thiazol-5-yl)methyldimethylamine)

• Product Name: (2-ethenyl-1,3-thiazol-5-yl)methyldimethylamine
• CAS No: 2229222-89-1
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5876223
• PubChem ID: 165784528
• Update Time: 2025-06-08

(2-ethenyl-1,3-thiazol-5-yl)methyldimethylamine Chemical and Physical Properties

Names and Identifiers

• (2-ethenyl-1,3-thiazol-5-yl)methyldimethylamine
• EN300-1735097
• [(2-ethenyl-1,3-thiazol-5-yl)methyl]dimethylamine
• 2229222-89-1

• Inchi： 1S/C8H12N2S/c1-4-8-9-5-7(11-8)6-10(2)3/h4-5H,1,6H2,2-3H3
• InChI Key： RDDINTDRQHUQPJ-UHFFFAOYSA-N
• SMILES： S1C(C=C)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.4Ų

Additional information on (2-ethenyl-1,3-thiazol-5-yl)methyldimethylamine

Introduction to (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine (CAS No. 2229222-89-1)

(2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine, with the CAS number 2229222-89-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine makes it a promising candidate for various drug development initiatives.

The chemical structure of (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine features a thiazole ring linked to an ethenyl group and two methyl groups. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are key contributors to its biological activity. The ethenyl group adds a degree of unsaturation and flexibility to the molecule, potentially enhancing its pharmacokinetic properties. The dimethylamine moiety, on the other hand, imparts basicity and can influence the compound's interaction with biological targets.

Recent studies have highlighted the potential of (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar thiazole structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that thiazole derivatives can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine has also shown promise in cancer research. Thiazole-based compounds have been reported to exhibit antiproliferative effects against various cancer cell lines. A recent study in the Cancer Letters journal found that certain thiazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK. These findings suggest that (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine could be further explored as a potential anticancer agent.

The pharmacological profile of (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine is another area of active research. Studies have focused on optimizing its bioavailability and reducing potential side effects. One approach involves modifying the ethenyl group or the dimethylamine moiety to enhance the compound's stability and solubility. For example, a study published in the Bioorganic & Medicinal Chemistry Letters explored the synthesis of various analogs with improved pharmacokinetic properties.

The safety and efficacy of (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine have also been evaluated in preclinical models. Animal studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In conclusion, (2-Ethenyl-1,3-thiazol-5-yl)methyldimethylamine (CAS No. 2229222-89-1) represents a promising compound with potential applications in neurodegenerative diseases and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.